Cas no 29249-55-6 (2-Undecylimidazoline)

• Product Name: 2-Undecylimidazoline
• CAS No: 29249-55-6
• Molecular Formula: C₁₄H₂₈N₂
• Molecular Weight: 224.38552
• CID: 852683
• PubChem ID: 245858

2-Undecylimidazoline Properties

Names and Identifiers

• 2-Undecylimidazoline
• 29249-55-6
• 2-Undecyl-4,5-dihydro-1H-imidazole #
• NSC58180
• 10443-61-5
• STR10057
• 4,5-dihydro-2-undecyl-1H-Imidazole
• 2-undecyl imidazoline
• MFCD00070626
• 1H-Imidazole, 4,5-dihydro-2-undecyl-
• CHEMBL1994722
• Q63392863
• NCI60_004415
• NSC-58180
• SCHEMBL107099
• 2-Undecyl-4,5-dihydro-1H-imidazole
• 2-undecyl-2-imidazoline
• DA-15994
• AKOS005442518
• D90854
• STK366004
• DTXSID00908971
• 2-Imidazoline, 2-undecyl-
• 4,5-Dihydro-2-undecylimidazole
• H0382

• InChIKey： FQHUDZKKDCTQET-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H28N2/c1-2-3-4-5-6-7-8-9-10-11-14-15-12-13-16-14/h2-13H2,1H3,(H,15,16)
• SMILES： CCCCCCCCCCCC1=NCCN1

Computed Properties

• Exact Mass: 224.22500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 10
• Monoisotopic Mass: 224.225
• Heavy Atom Count: 16
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 24.4A^2

Experimental Properties

• LogP: 3.67340
• PSA: 24.39000
• Refractive Index: 1.503
• Boiling Point: 354.3°Cat760mmHg
• Melting Point: 82°C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 168.1°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.94